Cas no 376608-65-0 (Ticagrelor Intermediate)

• Product Name: Ticagrelor Intermediate
• CAS No: 376608-65-0
• MF: C₁₄H₂₅NO₁₀
• MW: 367.3490
• MDL: MFCD22200635
• CID: 823681
• PubChem ID: 72206654
• Update Time: 2025-12-12

Ticagrelor Intermediate Chemical and Physical Properties

Names and Identifiers

• 2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol (2R,3R)-2,3-dihydroxysuccinate
• Ethanol, 2-[[(3aR,4S,6R,6aS)-6-aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• 2-[[(3aR,4S,6R,6aS)6-aminotetrahydro-2,2-dimethyl-4-H-cyclopenta-1,3-dioxol-4-yl]oxy]-(2R,3R)-2,3-dihydroxybutanedioate ethanol
• 2-[[(3aR,4S,6R,6aS)-6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-ethanol(2R,3R)-2,3-
• 2-(((3AR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d]-[1,3]dioxol-4-yl)oxy)ethanol (2R,3R,4S,5R)-2,3,4,5...
• 2-(((3AR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d]-[1,3]dioxol-4-yl)oxy)ethanol (2R,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioate
• 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyl- tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4- yloxy)ethanol L-tataric acid
• 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol L-tat
• 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol L-tataric acid
• 2-?[[(3aR,?4S,?6R,?6aS)?-?6-?aminotetrahydro-?2,?2-?dimethyl-?4H-?cyclopenta-?1,?3-?dioxol-?4-?yl]
• 2-[[(3AR,4S,6R,6aS)-6-aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-ethanol (2R,3R)-2,3-dihydroxybutanedioate
• 2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol (2R,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioate
• 2-(((3aS,4R,6S,6aR)-6-amino-2,2-dimethyltetrahydro-4Hcyclopenta[d][1,3]dioxol-4-yl)oxy)ethan-1-ol (2R,3R)-2,3-dihydroxysuccinate
• BCP08254
• 2-[[(3Ar,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]etha
• CID 126963498
• (2R,3R)-2,3-dihydroxybutanedioic acid; 2-{[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-yl]oxy}ethan-1-ol
• 2-((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol L-t
• CS-M1880
• EN300-7424391
• XEYNXCGNMKWIDO-ABGQOWMBSA-N
• SCHEMBL16053210
• 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol(2R,3R)-2,3-dihydroxysuccinate
• AKOS022171443
• H11357
• 2-((3AR,4S,6R,6AS)-6-AMINO-2,2-DIMETHYLTETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-YLOXY)ETHANOL L-TARTARIC ACID
• (2R,3R)-2,3-dihydroxybutanedioic acid 2-{[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-yl]oxy}ethan-1-ol
• 2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethan-1-ol (2R,3R)-2,3-dihydroxysuccinate
• DS-3969
• AC-27493
• 2-[[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol;(2R,3R)-2,3-dihydroxybutanedioic acid
• 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol L-tartaric acid salt
• MFCD22200635
• 2-[[(3aR,4S,6R,6aS)-6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]ethanol (+)-tartaric acid
• 2-{[(3AR,4S,6R,6AS)-6-AMINO-2,2-DIMETHYL-TETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-YL]OXY}ETHANOL; L(+)-TARTARIC ACID
• BN6527PBL3
• Ethanol, 2-[[(3aR,4S,6R,6aS)-6-aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt)
• Ticagrelor Intermediate

• MDL： MFCD22200635
• Inchi： 1S/C10H19NO4.C4H6O6/c1-10(2)14-8-6(11)5-7(9(8)15-10)13-4-3-12;5-1(3(7)8)2(6)4(9)10/h6-9,12H,3-5,11H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t6-,7+,8+,9-;1-,2-/m11/s1
• InChI Key： XEYNXCGNMKWIDO-ABGQOWMBSA-N
• SMILES： O1C(C)(C)O[C@]2([H])[C@H](C[C@H]([C@]12[H])N)OCCO.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 427.16900
• Monoisotopic Mass: 367.14784599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• PSA: 229.46000
• LogP: -3.08550

Ticagrelor Intermediate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Safety Instruction： 24/25
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on Ticagrelor Intermediate

Professional Introduction to Ticagrelor Intermediate (CAS No. 376608-65-0)

Chemical compounds play a pivotal role in the pharmaceutical industry, particularly in the development of innovative therapeutic agents that target various medical conditions. One such compound, Ticagrelor Intermediate (CAS No. 376608-65-0), has garnered significant attention due to its importance in the synthesis of Ticagrelor, a well-known antiplatelet agent widely used in the management of cardiovascular diseases. This introduction delves into the compound's chemical properties, synthetic pathways, and its relevance in contemporary pharmaceutical research.

The chemical structure of Ticagrelor Intermediate (CAS No. 376608-65-0) is characterized by its complex molecular framework, which includes several functional groups essential for its role in drug synthesis. The compound belongs to the class of thienopyridines, a heterocyclic aromatic compound that serves as a key intermediate in the production of Ticagrelor. Ticagrelor itself is a potent inhibitor of P2Y12 platelet adenosine diphosphate receptor, making it a critical medication for preventing thrombotic events in patients with acute coronary syndrome and percutaneous coronary intervention.

In recent years, there has been a growing interest in optimizing the synthetic routes for Ticagrelor Intermediate to enhance yield and purity while minimizing environmental impact. Advanced synthetic methodologies have been explored, including catalytic processes that leverage transition metals to facilitate key transformations. These innovations not only improve the efficiency of drug production but also align with the broader goals of green chemistry, which aims to reduce waste and hazardous byproducts.

The significance of Ticagrelor Intermediate extends beyond its role in synthesizing Ticagrelor. Researchers have investigated its potential applications in other therapeutic areas, including its use as a building block for novel compounds with anti-inflammatory and antiviral properties. The versatility of this intermediate underscores its value in pharmaceutical research and development.

Recent studies have highlighted the importance of understanding the mechanistic aspects of Ticagrelor Intermediate metabolism. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled scientists to elucidate the detailed pathways by which this compound is processed within biological systems. This knowledge is crucial for predicting drug interactions and optimizing dosing regimens.

The pharmaceutical industry continues to invest in research aimed at refining the production processes for Ticagrelor Intermediate. By leveraging cutting-edge technologies like flow chemistry and continuous manufacturing, companies are able to achieve greater precision and scalability in their operations. These advancements not only enhance productivity but also contribute to cost reduction, making life-saving medications more accessible to patients worldwide.

The global demand for antiplatelet agents like Ticagrelor has driven significant interest in the development of efficient synthetic routes for Ticagrelor Intermediate. As part of this effort, researchers are exploring novel catalysts and reaction conditions that can improve yields while maintaining high standards of quality control. Such innovations are essential for meeting the needs of healthcare providers and patients alike.

In conclusion, Ticagrelor Intermediate (CAS No. 376608-65-0) represents a critical component in modern pharmaceutical manufacturing. Its role in synthesizing Ticagrelor underscores its importance in treating cardiovascular diseases, while ongoing research continues to uncover new applications and optimize production methods. As the field of medicinal chemistry evolves, compounds like this will remain at the forefront of therapeutic innovation.